Cas no 335408-47-4 (057361)

• Product Name: 057361
• CAS No: 335408-47-4
• MF: C₂₂H₂₄Cl₂N₂O₅S
• MW: 499.407362937927
• CID: 3074050
• PubChem ID: 3141645
• Update Time: 2025-04-21

057361 Chemical and Physical Properties

Names and Identifiers

• 057361
• AKOS000539424
• 2-[4-(2,4-Dichloro-phenoxy)-butyrylamino]-4-methyl-5-(pyrrolidine-1-carbonyl)-thiophene-3-carboxylic acid methyl ester
• Methyl2-(4-(2,4-dichlorophenoxy)butanamido)-4-methyl-5-(pyrrolidine-1-carbonyl)thiophene-3-carboxylate
• 335408-47-4
• Methyl 2-(4-(2,4-dichlorophenoxy)butanamido)-4-methyl-5-(pyrrolidine-1-carbonyl)thiophene-3-carboxylate

• MDL： MFCD02733831
• Inchi： 1S/C22H24Cl2N2O5S/c1-13-18(22(29)30-2)20(32-19(13)21(28)26-9-3-4-10-26)25-17(27)6-5-11-31-16-8-7-14(23)12-15(16)24/h7-8,12H,3-6,9-11H2,1-2H3,(H,25,27)
• InChI Key： XVNUDXLMAYOBRV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCCC(NC1=C(C(=O)OC)C(C)=C(C(N2CCCC2)=O)S1)=O)Cl

Computed Properties

• Exact Mass: 498.0782984Da
• Monoisotopic Mass: 498.0782984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 113Ų